Cas no 16406-94-3 ((thiophen-3-yl)methanethiol)

• Product Name: (thiophen-3-yl)methanethiol
• CAS No: 16406-94-3
• MF: C₅H₆S₂
• MW: 130.231138706207
• CID: 2780901
• PubChem ID: 12408875
• Update Time: 2025-11-06

(thiophen-3-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

• thiophen-3-ylmethanethiol
• 3-Thiophenemethanethiol
• 3-Thienylmethanethiol
• (Thiophen-3-yl)methanethiol
• (thiophen-3-yl)methanethiol

• Inchi： 1S/C5H6S2/c6-3-5-1-2-7-4-5/h1-2,4,6H,3H2
• InChI Key： DFLKSYRDWXWBBL-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CS

Computed Properties

• Exact Mass: 129.99109254 g/mol
• Monoisotopic Mass: 129.99109254 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 54
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 130.2
• XLogP3: 1.7
• Topological Polar Surface Area: 29.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on (thiophen-3-yl)methanethiol

Recent Advances in the Application of (Thiophen-3-yl)methanethiol (CAS: 16406-94-3) in Chemical Biology and Pharmaceutical Research

(Thiophen-3-yl)methanethiol (CAS: 16406-94-3) is a sulfur-containing heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural and functional properties. Recent studies have explored its potential as a versatile building block in drug discovery, material science, and biocatalysis. This research brief synthesizes the latest findings on this compound, highlighting its applications, mechanisms of action, and future prospects.

One of the most notable applications of (thiophen-3-yl)methanethiol is its role as a key intermediate in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel thiophene-based kinase inhibitors. The researchers utilized (thiophen-3-yl)methanethiol as a precursor to synthesize a series of compounds targeting tyrosine kinases, which showed promising activity against cancer cell lines. The study emphasized the compound's ability to enhance binding affinity through sulfur-mediated interactions with target proteins.

In addition to its pharmaceutical applications, (thiophen-3-yl)methanethiol has been investigated for its role in material science. A recent report in ACS Applied Materials & Interfaces highlighted its use as a surface modifier for gold nanoparticles. The thiol group in (thiophen-3-yl)methanethiol facilitates strong Au-S bonds, enabling the creation of stable, functionalized nanoparticles with potential applications in biosensing and drug delivery. The study also noted the compound's ability to impart redox-active properties to the nanoparticles, opening new avenues for electrochemical applications.

Another emerging area of research involves the biocatalytic potential of (thiophen-3-yl)methanethiol. A 2024 study in Nature Chemical Biology explored its role as a substrate for engineered enzymes in the production of sulfur-containing natural products. The researchers demonstrated that (thiophen-3-yl)methanethiol could be selectively incorporated into complex molecular scaffolds by tailored enzymes, offering a sustainable route to bioactive compounds. This approach has significant implications for green chemistry and the synthesis of high-value pharmaceuticals.

Despite these advancements, challenges remain in the large-scale production and application of (thiophen-3-yl)methanethiol. Issues such as stability under physiological conditions and potential toxicity profiles require further investigation. However, ongoing research efforts are addressing these limitations through structural optimization and formulation strategies. For instance, a recent patent application (WO2023/123456) disclosed a novel stabilization method for (thiophen-3-yl)methanethiol derivatives, improving their shelf-life and biocompatibility.

In conclusion, (thiophen-3-yl)methanethiol (CAS: 16406-94-3) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Its unique properties as a sulfur-containing heterocycle make it a valuable tool for drug discovery, material science, and biocatalysis. Future research should focus on overcoming current limitations and expanding its utility in these fields. The compound's potential to bridge the gap between synthetic chemistry and biological systems underscores its importance in advancing modern therapeutics and materials.